Cas no 710354-96-4 (Phenol, 2-[6-phenyl-4-(trifluoromethyl)-2-pyridinyl]-)

• Product Name: Phenol, 2-[6-phenyl-4-(trifluoromethyl)-2-pyridinyl]-
• CAS No: 710354-96-4
• MF: C₁₈H₁₂F₃NO
• MW: 315.28919506073
• MDL: MFCD07780037
• CID: 4782797
• Update Time: 2025-10-22

Phenol, 2-[6-phenyl-4-(trifluoromethyl)-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[6-phenyl-4-(trifluoromethyl)-2-pyridinyl]-

• MDL： MFCD07780037
• Inchi： 1S/C18H12F3NO/c19-18(20,21)13-10-15(12-6-2-1-3-7-12)22-16(11-13)14-8-4-5-9-17(14)23/h1-11,23H
• InChI Key： WTRCZSZORJOBDJ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1C1=NC(C2=CC=CC=C2)=CC(C(F)(F)F)=C1

Additional information on Phenol, 2-[6-phenyl-4-(trifluoromethyl)-2-pyridinyl]-

Comprehensive Overview of Phenol, 2-[6-phenyl-4-(trifluoromethyl)-2-pyridinyl]- (CAS No. 710354-96-4)

The compound Phenol, 2-[6-phenyl-4-(trifluoromethyl)-2-pyridinyl]- (CAS No. 710354-96-4) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This aromatic compound features a phenol group attached to a pyridine ring, which is further substituted with a phenyl group and a trifluoromethyl moiety. Such structural characteristics make it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of novel bioactive molecules.

One of the key reasons for the growing interest in Phenol, 2-[6-phenyl-4-(trifluoromethyl)-2-pyridinyl]- is its role in drug discovery and material science. Researchers are exploring its potential as a building block for small-molecule inhibitors, which are critical in targeting specific enzymes or receptors in diseases like cancer and inflammation. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, making it a promising candidate for optimizing drug-like properties.

In addition to its pharmaceutical relevance, this compound is also being investigated for its applications in advanced materials. The combination of aromatic rings and the trifluoromethyl group can influence electronic properties, making it suitable for use in organic electronics and photovoltaic devices. As the demand for sustainable energy solutions grows, compounds like Phenol, 2-[6-phenyl-4-(trifluoromethyl)-2-pyridinyl]- are gaining traction in the development of next-generation solar cells and light-emitting diodes (LEDs).

Another area of interest is the compound's potential in agrochemical formulations. The pyridine and phenol moieties are common scaffolds in herbicides and pesticides, and the introduction of a trifluoromethyl group can improve efficacy and environmental stability. This aligns with the increasing focus on sustainable agriculture and the need for safer, more efficient crop protection solutions.

From a synthetic chemistry perspective, Phenol, 2-[6-phenyl-4-(trifluoromethyl)-2-pyridinyl]- presents intriguing challenges and opportunities. Its synthesis often involves cross-coupling reactions and functional group transformations, which are areas of active research in organic synthesis. Chemists are continually refining methods to produce this compound with higher yields and purity, leveraging techniques like catalysis and green chemistry principles.

The compound's CAS No. 710354-96-4 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. This is particularly important for researchers and manufacturers who need to comply with global chemical regulations and ensure the safe handling of chemical substances. As regulatory frameworks evolve, understanding the properties and applications of such compounds becomes increasingly critical.

In summary, Phenol, 2-[6-phenyl-4-(trifluoromethyl)-2-pyridinyl]- (CAS No. 710354-96-4) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and potential for innovation make it a subject of ongoing research and development. As industries continue to seek sustainable and efficient solutions, this compound is poised to play a pivotal role in advancing scientific and technological progress.